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Compound of Interest

5-Bromopyridine-2-carbonyl!
Compound Name:
chloride

Cat. No.: B162102

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data, handling protocols, and emergency
procedures for 5-Bromopyridine-2-carbonyl chloride (CAS No: 137178-88-2). The
information is presented to ensure the safe and effective use of this compound in research and

development settings.

Chemical Identification and Properties

5-Bromopyridine-2-carbonyl chloride is a solid organic compound. It is crucial to understand
its physical and chemical properties to handle it safely.
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Property Value

CAS Number 137178-88-2
Molecular Formula CeHs3BrCINO
Molecular Weight 220.45 g/mol [1]
Physical Form Solid

Boiling Point 250 °C[2]
Density 1.760 g/cm3[2]
Flash Point 105 °C[2]

Purity Typically =95%

Hazard Identification and Classification

This compound is classified as a hazardous substance and requires careful handling.

GHS Classification:[3]

Classification Category

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye lIrritation Category 1
GHS Label Elements:[3]

Element Description

Pictogram

Signal Word Danger

Hazard Statement

H314: Causes severe skin burns and eye

damage.
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GHS Hazard Classification

H314: Causes severe skin burns and eye damage.
A

Skin Corrosion/Irritation (Cat. 1B)
Serious Eye Damage (Cat. 1)

5-Bromopyridine-2-carbonyl chloride Signal Word: Danger

Corrosion (GHS05)

Click to download full resolution via product page

GHS Hazard Classification for 5-Bromopyridine-2-carbonyl chloride.

Precautionary Statements

Adherence to the following precautionary statements is mandatory for minimizing risks.
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Type

P-Code

Statement

Prevention

P260

Do not breathe dust/fume.[3]

P264

Wash all exposed external
body areas thoroughly after
handling.[3]

P280

Wear protective gloves,
protective clothing, eye

protection and face protection.

[3]

Response

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.[3]

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water

[or shower].[3]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

P310

Immediately call a POISON
CENTER/doctor/physician/first
aider.[3]

P363

Wash contaminated clothing

before reuse.[3]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.[3]

Storage

P405

Store locked up.[3]
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Disposal

P501

Dispose of contents/container
to authorised hazardous or
special waste collection point
in accordance with any local

regulation.[3]

First-Aid Measures

Immediate and appropriate first aid is critical in case of exposure.

First-Aid Workflow

Exposure Occurs

Skin Contact
\

contaminated clothing.

Inhalatior;/

A4

Emmediately remove aID

(Remove to fre

sh air) @inse skin with water/shower)

/

Eye Contact

Rinse cautiously with water
for several minutes.

4
[Remove contact Ienses,]

if present and easy to do.

E(eep comfortable for breathing)

Immediately call a POISON CENTER or doctor

Continue rinsing.

Click to download full resolution via product page

First-Aid Measures for Exposure to 5-Bromopyridine-2-carbonyl chloride.
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Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the
compound and ensure laboratory safety.

Safe Handling:

e Avoid all personal contact, including inhalation.[3]
o Wear appropriate personal protective equipment (PPE).[3]
e Use in a well-ventilated area.[3]

o Keep containers securely sealed when not in use.
e Avoid contact with incompatible materials.[3]

e Do not eat, drink, or smoke when handling.[3]

» Wash hands thoroughly after handling.

Storage Conditions:

e Store in a cool, dry, and well-ventilated area.

o Keep container tightly closed.[4]

» Store under an inert atmosphere.

« Recommended storage temperature is 2-8°C.[5]

o Store locked up.[3]
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Safe Handling Procedures

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a Well-Ventilated Area
(Fume Hood)

Q\void Contact and Inhalation)

No eating/drinking, wash hands

[ Practice Good Hygiene
( )

1
T

Proper Stora%e Conditions

[Store at 2-8°C)

[Under Inert Atmospherea

[Keep Container Tightly Sealeta

[Cool, Dry, Well-Ventilated Area}

[Store Locked Up}

Click to download full resolution via product page

Safe Handling and Storage Workflow.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE)

Eye/Face Protection
(Safety Goggles/Face Shield)

Hand Protection
Researcher/ Must Wear (Chemical-resistant Gloves)

Scientist Skin/Body Protection
(Lab Coat/Protective Suit)

Respiratory Protection
(Use in Fume Hood/Respirator)

Click to download full resolution via product page
Mandatory PPE for handling 5-Bromopyridine-2-carbonyl chloride.

Experimental Protocol: Synthesis

The following is a general procedure for the synthesis of 5-Bromopyridine-2-carbonyl
chloride.[2]

Materials:

e 5-bromo-pyridine-2-carboxylic acid
e Dichloromethane (CH2Cl2)

o Oxalyl chloride ((COCI)2)

¢ N,N-dimethylformamide (DMF)

Procedure:
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Dissolve 5-bromo-pyridine-2-carboxylic acid (0.05 mmol) in dichloromethane (80 mL).

Slowly add oxalyl chloride (0.24 mmol) and a few drops of N,N-dimethylformamide (5 drops)
to the solution at room temperature.

Stir the reaction mixture at room temperature for 2 hours.
Monitor the reaction for completion.

Upon completion, remove the solvent by distillation under reduced pressure to yield 5-
Bromopyridine-2-carbonyl chloride.
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in Dichloromethane

l

Slowly add Oxalyl Chloride and DMF
at Room Temperature

l

Stir the reaction mixture
for 2 hours at Room Temperature

EDissoIve 5-bromo-pyridine-2-carboxylic aci(a

(Monitor reaction completiorD

@emove solvent under reduced pressurea

Obtain 5-Bromopyridine-2-carbonyl chloride
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Workflow for the Synthesis of 5-Bromopyridine-2-carbonyl chloride.

This guide is intended to provide essential safety information. Always refer to the complete

Safety Data Sheet (SDS) before handling this chemical and follow all institutional safety
protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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